Cas no 13065-87-7 (4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid)

• Product Name: 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid
• CAS No: 13065-87-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 2657469
• PubChem ID: 582383
• Update Time: 2025-11-01

4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-hydroxy-2-naphthoic acid
• 4-amino-1-hydroxynaphthalene-2-carboxylic acid
• 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid
• DTXSID80342495
• starbld0007741
• DTXCID40293575
• 4-Amino-1-hydroxy-2-naphthoic acid #
• SCHEMBL12818517
• 13065-87-7
• Naphthalen-1-ol-2-carboxylic acid, 4-amino-
• FGVNXCHIPUMQON-UHFFFAOYSA-N

• Inchi： 1S/C11H9NO3/c12-9-5-8(11(14)15)10(13)7-4-2-1-3-6(7)9/h1-5,13H,12H2,(H,14,15)
• InChI Key： FGVNXCHIPUMQON-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC(=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 203.058243149Da
• Monoisotopic Mass: 203.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid

Recent Advances in the Research of 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid (CAS: 13065-87-7)

4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid (CAS: 13065-87-7) is a naphthalene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the design of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in the pharmaceutical industry.

The compound's unique structural features, including the presence of both amino and hydroxyl functional groups, make it a valuable scaffold for the development of new chemical entities. Recent research has focused on optimizing its synthetic routes to improve yield and purity, as well as investigating its mechanism of action in biological systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid exhibit potent inhibitory effects against specific enzymes involved in cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent investigations have also explored the antimicrobial potential of this compound. A study conducted by researchers at the University of Cambridge in 2024 revealed that certain analogs of 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid display broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

Another area of interest is the compound's role in modulating inflammatory pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid derivatives can selectively inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2), without affecting the constitutive COX-1 enzyme. This selectivity is crucial for reducing the side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs), positioning the compound as a promising candidate for the development of safer anti-inflammatory therapies.

Despite these promising findings, challenges remain in the clinical translation of 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid-based therapeutics. Issues such as poor solubility, limited bioavailability, and potential toxicity need to be addressed through further structural optimization and formulation development. Recent advancements in nanotechnology and drug delivery systems, however, offer potential solutions to these challenges. For example, a 2023 study published in Advanced Drug Delivery Reviews highlighted the use of nanoparticle-based carriers to enhance the delivery and efficacy of naphthalene-derived compounds, including 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid.

In conclusion, 4-Amino-1-hydroxy-2-naphthalenecarboxylic Acid (CAS: 13065-87-7) represents a promising scaffold for the development of novel therapeutic agents with diverse biological activities. Recent research has shed light on its potential applications in oncology, infectious diseases, and inflammation, while also identifying areas for further improvement. Continued exploration of its chemical and pharmacological properties, coupled with innovative drug delivery strategies, will be essential for unlocking its full therapeutic potential and advancing its translation into clinical practice.